Cas no 109493-40-5 (Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-butyl-7-methyl-3-phenyl-6-(1-pyrrolidinylcarbonyl)-)

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-butyl-7-methyl-3-phenyl-6-(1-pyrrolidinylcarbonyl)- structure
109493-40-5 structure
Product Name:Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-butyl-7-methyl-3-phenyl-6-(1-pyrrolidinylcarbonyl)-
CAS No:109493-40-5
MF:C23H26N4O3
MW:406.477545261383
CID:189946
PubChem ID:3066091
Update Time:2025-04-19

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-butyl-7-methyl-3-phenyl-6-(1-pyrrolidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-butyl-7-methyl-3-phenyl-6-(1-pyrrolidinylcarbonyl)-
    • Pyrrolidine, 1-((1-butyl-1,2,3,4-tetrahydro-7-methyl-2,4-dioxo-3-phenylpyrido(2,3-d)pyrimidin-6-yl)carbonyl)-
    • 1-butyl-7-methyl-3-phenyl-6-(pyrrolidine-1-carbonyl)pyrido[2,3-d]pyrimidine-2,4-dione
    • DTXSID20148953
    • 109493-40-5
    • Inchi: 1S/C23H26N4O3/c1-3-4-14-26-20-19(22(29)27(23(26)30)17-10-6-5-7-11-17)15-18(16(2)24-20)21(28)25-12-8-9-13-25/h5-7,10-11,15H,3-4,8-9,12-14H2,1-2H3
    • InChI Key: GNFJKBDSVOOPPL-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C)N=C2C(C(N(C3C=CC=CC=3)C(N2CCCC)=O)=O)=C1)N1CCCC1

Computed Properties

  • Exact Mass: 406.20068
  • Monoisotopic Mass: 406.20049070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 73.82

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-butyl-7-methyl-3-phenyl-6-(1-pyrrolidinylcarbonyl)- Related Literature

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